Cas no 57200-31-4 (S-Isopropylthiourea hydrobromide)

S-Isopropylthiourea hydrobromide is a versatile organic compound known for its stability and reactivity. It serves as a potent nucleophile in various organic synthesis reactions, offering high selectivity and efficiency. Its hydrobromide salt form enhances solubility, facilitating easier handling and manipulation in laboratory settings. This compound is widely employed in pharmaceutical, agrochemical, and fine chemical industries for the synthesis of complex organic molecules.
S-Isopropylthiourea hydrobromide structure
57200-31-4 structure
Product Name:S-Isopropylthiourea hydrobromide
CAS No:57200-31-4
MF:C4H10N2S.HBr
MW:199.113
CID:367205
PubChem ID:9813062
Update Time:2025-10-16

S-Isopropylthiourea hydrobromide Chemical and Physical Properties

Names and Identifiers

    • S-Isopropylthiourea hydrobromide
    • [amino(propan-2-ylsulfanyl)methylidene]azanium
    • S-ISOPROPYLISOTHIOUREA HYDROBROMIDE
    • S-Isopropyl-isothioharnstoff,Sulfat
    • S-isopropyl-isothiourea,sulfate
    • SR-01000597878-2
    • propan-2-yl carbamimidothioate;hydrobromide
    • SCHEMBL7532633
    • 4269-97-0
    • S-ISOPROPYLISOTHIOUREA HBR
    • S-Isopropylisothiourea (hydrobromide)
    • Isopropylcarbamimidothioatehydrobromide
    • (propan-2-ylsulfanyl)methanimidamide hydrobromide
    • SR-01000597878
    • HB0583
    • MFCD00673954
    • Isopropyl carbamimidothioate hydrobromide
    • S-Isopropyl-ITU hydrobromide
    • S-isopropyl Isothiourea (hydrobromide)
    • DB-256082
    • AKOS024458684
    • 57200-31-4
    • SR-01000597878-1
    • DTXSID10431048
    • Inchi: InChI=1S/C4H10N2S.BrH/c1-3(2)7-4(5)6;/h3H,1-2H3,(H3,5,6);1H
    • InChI Key: SLGVZEOMLCTKRK-UHFFFAOYSA-N
    • SMILES: CC(C)SC(=N)N.Br

Computed Properties

  • Exact Mass: 119.06400
  • Monoisotopic Mass: 197.98263g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 64.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 1
  • Tautomer Count: 2
  • XLogP3: 1
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 82-86 °C
  • PSA: 76.91000
  • LogP: -0.09790
  • Solubility: Not determined

S-Isopropylthiourea hydrobromide Security Information

  • Hazardous Material transportation number:UN 2923 8/PG 3
  • WGK Germany:3
  • Hazard Category Code: 37
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10-21
  • Hazardous Material Identification: Xi
  • Risk Phrases:R37

S-Isopropylthiourea hydrobromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-204252-10mg
S-Isopropylisothiourea hydrobromide,
57200-31-4
10mg
¥639.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-204252A-50mg
S-Isopropylisothiourea hydrobromide,
57200-31-4
50mg
¥2700.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-204252-10 mg
S-Isopropylisothiourea hydrobromide,
57200-31-4
10mg
¥639.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-204252A-50 mg
S-Isopropylisothiourea hydrobromide,
57200-31-4
50mg
¥2,700.00 2023-07-10

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